Cas no 1190019-49-8 (8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1190019-49-8
• MF: C₂₀H₁₉F₂N₃O₄S
• MW: 435.444370508194
• CID: 5389757
• Update Time: 2025-05-19

8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(2,4-difluorophenyl)sulfonyl-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 1,4,8-Triazaspiro[4.5]dec-3-en-2-one, 8-[(2,4-difluorophenyl)sulfonyl]-3-(4-methoxyphenyl)-
• 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H19F2N3O4S/c1-29-15-5-2-13(3-6-15)18-19(26)24-20(23-18)8-10-25(11-9-20)30(27,28)17-7-4-14(21)12-16(17)22/h2-7,12H,8-11H2,1H3,(H,24,26)
• InChI Key： AORDDMWHUCWVMN-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(F)C=C3F)(=O)=O)CC2)N=C(C2=CC=C(OC)C=C2)C1=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

8-(2,4-Difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1190019-49-8): A Comprehensive Overview

The compound 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1190019-49-8) represents an intriguing class of spirocyclic compounds with significant potential in pharmaceutical research and development. This heterocyclic molecule features a unique structural framework combining benzenesulfonyl, methoxyphenyl, and triazaspiro moieties, making it particularly interesting for medicinal chemistry applications.

Recent trends in drug discovery have shown growing interest in spirocyclic compounds like 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one due to their three-dimensional complexity and potential for selective biological activity. Pharmaceutical researchers are actively investigating such structures for their ability to interact with challenging biological targets, particularly in neurological and inflammatory disorders.

The structural characteristics of CAS 1190019-49-8 suggest several potential applications in drug development. The presence of both fluorine substituents and a methoxy group on aromatic rings may contribute to enhanced metabolic stability and membrane permeability, key considerations in modern drug design. The spirocyclic core provides conformational rigidity that could lead to improved target specificity.

Current research indicates that compounds with triazaspiro[4.5]decane scaffolds similar to 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one are being explored as potential modulators of various biological pathways. The specific combination of sulfonyl and methoxyphenyl groups in this molecule may offer unique binding properties that differentiate it from other compounds in this structural class.

From a synthetic chemistry perspective, the preparation of CAS 1190019-49-8 involves sophisticated organic transformations. The construction of the 1,4,8-triazaspiro[4.5]dec-3-en-2-one core requires careful control of reaction conditions to achieve the desired regio- and stereochemistry. Modern synthetic approaches often employ transition metal catalysis or organocatalysis to efficiently assemble such complex architectures.

The physicochemical properties of 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one are crucial for its potential applications. Preliminary data suggests moderate solubility in common organic solvents, with the difluorobenzenesulfonyl moiety contributing to improved lipophilicity. These characteristics make it suitable for various formulation approaches in pharmaceutical development.

Analytical characterization of CAS 1190019-49-8 typically involves advanced techniques such as high-resolution mass spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography. These methods confirm the structural integrity and purity of the compound, which is essential for reliable biological evaluation. The presence of fluorine atoms provides convenient handles for ¹⁹F NMR analysis.

In the context of current pharmaceutical trends, 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one aligns with several important directions in drug discovery. The incorporation of fluorine atoms addresses the growing demand for compounds with improved pharmacokinetic properties, while the spirocyclic structure offers opportunities for intellectual property protection in competitive therapeutic areas.

The safety profile of CAS 1190019-49-8 is an important consideration for its potential applications. While comprehensive toxicological data may not be publicly available for this specific compound, structural analogs suggest that proper handling procedures should be followed in laboratory settings. Researchers should consult material safety data sheets and implement appropriate precautions when working with this chemical.

Market interest in specialized compounds like 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one continues to grow, particularly among pharmaceutical companies focusing on innovative therapeutic approaches. The unique structural features of this molecule make it valuable for both lead optimization and mechanistic studies in drug discovery programs.

Future research directions for CAS 1190019-49-8 may include exploration of its biological activity against specific targets, optimization of its physicochemical properties, and development of more efficient synthetic routes. The compound's structural complexity offers numerous opportunities for analog synthesis and structure-activity relationship studies.

From a regulatory perspective, 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a research chemical that should be handled in compliance with local laboratory safety regulations. Researchers should ensure proper documentation and tracking of this material in accordance with institutional policies and applicable laws.

The intellectual property landscape surrounding CAS 1190019-49-8 and related compounds is an important consideration for potential commercial applications. Patent searches reveal growing interest in triazaspiro[4.5]decane derivatives, with several pharmaceutical companies actively pursuing protection for similar structures in various therapeutic areas.

In conclusion, 8-(2,4-difluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1190019-49-8) represents a fascinating example of modern medicinal chemistry with significant potential for pharmaceutical applications. Its unique combination of structural features positions it as a valuable compound for research and development in drug discovery programs targeting various disease areas.